2-{[2-(4-ethoxyphenyl)-2-oxoethyl]thio}-3-(3-fluorophenyl)-N-isobutyl-4-oxo-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 2-[2-(4-ethoxyphenyl)-2-oxoethyl]sulfanyl-3-(3-fluorophenyl)-N-(2-methylpropyl)-4-oxoquinazoline-7-carboxamide
• InChI: InChI=1S/C29H28FN3O4S/c1-4-37-23-11-8-19(9-12-23)26(34)17-38-29-32-25-14-20(27(35)31-16-18(2)3)10-13-24(25)28(36)33(29)22-7-5-6-21(30)15-22/h5-15,18H,4,16-17H2,1-3H3,(H,31,35)
• InChI Key: WKWRHBDWNZFKPS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CSC2=NC3=C(C=CC(=C3)C(=O)NCC(C)C)C(=O)N2C4=CC(=CC=C4)F
• Molecular Formula: C29H28FN3O4S
• Molecular Weight: 533.6 g/mol

Description

The compound “2-{[2-(4-ethoxyphenyl)-2-oxoethyl]thio}-3-(3-fluorophenyl)-N-isobutyl-4-oxo-3,4-dihydroquinazoline-7-carboxamide” is a complex organic molecule. It has a molecular formula of C29H28FN3O4S and an average mass of 533.614 Da.

Scientific Research Applications

Antimicrobial and Anticonvulsant Activities

• Compounds related to 3-substituted-2-thioxoquinazolin-4(3H)-ones, closely related to the queried chemical, have demonstrated potential in antimicrobial and anticonvulsant activities. Specific derivatives have shown broad-spectrum activity against various bacteria and fungi, as well as potent anticonvulsant activity (Rajasekaran et al., 2013).

Hydrolytic Properties

• Research on derivatives of 3-furfuryl-4-oxo-3,4-dihydroquinazoline, closely related to the queried compound, has explored their hydrolytic properties, which are significant in understanding chemical stability and reactivity (Shemchuk et al., 2010).

Cytotoxic Activity and Cancer Research

• A derivative synthesized using the S-arylation method, closely related to the queried chemical, exhibited potent cytotoxic activity against various human cancer cell lines, suggesting potential applications in cancer research (Riadi et al., 2021).
• Other studies on related quinazolinone-based compounds have revealed their cytotoxic activities against leukemia and breast cancer cells (Nguyen et al., 2019).

Anti-inflammatory and Analgesic Evaluation

• Thioxoquinazolinone derivatives, closely related to the chemical , have shown significant anti-inflammatory and analgesic activities in various biological evaluations (Rajasekaran et al., 2011).

Potential in Antimicrobial Agents

• A series of compounds including clubbed quinazolinone and thiazolidinone motifs, related to the queried compound, have been synthesized and screened for potential antimicrobial activities (Desai et al., 2011).

Visualization of Peripheral Benzodiazepine Receptors

• Quinoline-2-carboxamide derivatives, similar in structure to the queried chemical, have been labeled with carbon-11 as potential radioligands for visualizing peripheral benzodiazepine receptors, offering insights into neurodegenerative diseases (Matarrese et al., 2001).

Synthesis and Structural Analysis

• Studies on the synthesis and crystal structure of related 3-fluorophenyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one derivatives have been conducted, highlighting the importance of understanding the molecular structure for potential applications in medicinal chemistry (Saeed & Flörke, 2011).